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Compound of Interest

Compound Name: SR11237

Cat. No.: B1681990

For Researchers, Scientists, and Drug Development Professionals

Abstract

SR11237, also known as BMS-649, is a potent and selective synthetic retinoid that acts as a
pan-agonist for the Retinoid X Receptors (RXRs) with no discernible activity at the Retinoic
Acid Receptors (RARS). This selectivity makes SR11237 a valuable tool for elucidating the
specific roles of RXR-mediated signaling pathways and a potential therapeutic agent in its own
right. This technical guide provides a comprehensive overview of the discovery, synthesis, and
biological characterization of SR11237, with a focus on quantitative data, detailed experimental
methodologies, and the underlying signaling pathways.

Introduction

Retinoid X Receptors (RXRs) are a class of nuclear receptors that play a pivotal role in
regulating a wide array of physiological processes, including cell growth, differentiation, and
metabolism. RXRs can function as homodimers (RXR/RXR) or as heterodimers with other
nuclear receptors, such as Retinoic Acid Receptors (RARs), Peroxisome Proliferator-Activated
Receptors (PPARS), and the Vitamin D Receptor (VDR). The discovery of RXR-selective
agonists like SR11237 has been instrumental in dissecting the complex signaling networks
governed by these receptors. SR11237's ability to activate RXR homodimers without activating
RARs allows for the specific investigation of RXR-dependent gene regulation.
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Physicochemical Properties

Property Value

4-[1-(3,5,5,8,8-pentamethyl-5,6,7,8-
tetrahydronaphthalen-2-yl)ethenyl]benzoic acid

Chemical Name

Synonyms BMS-649

Molecular Formula C25H2802

Molecular Weight 362.49 g/mol

CAS Number 153559-49-0

Appearance White to off-white solid
Solubility Soluble in DMSO and ethanol

Synthesis of SR11237

While a detailed, step-by-step synthesis protocol for SR11237 is not publicly available in the
reviewed literature, a plausible synthetic route can be devised based on the known synthesis of
structurally related retinoids, such as bexarotene. The core of the synthesis would likely involve
a Wittig or Horner-Wadsworth-Emmons reaction to form the central ethenyl bridge, followed by
ester hydrolysis to yield the final carboxylic acid.

A proposed multi-step synthesis is outlined below:
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Synthesis of Tetralone Intermediate
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 To cite this document: BenchChem. [SR11237: A Technical Guide to its Discovery and
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681990#sr11237-discovery-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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